Cas no 412293-42-6 (8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid)

• Product Name: 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid
• CAS No: 412293-42-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD18374792
• CID: 2083395
• PubChem ID: 22591379
• Update Time: 2025-11-02

8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid
• 8-Methyl-1,4-dioxa-spiro[4.5]decane-8-carboxylic acid
• 1,4-Dioxaspiro[4.5]decane-8-carboxylic acid, 8-methyl-
• BCP04108
• Z1269158248
• SY289385
• AS-69103
• MFCD18374792
• AKOS024209386
• F12590
• 412293-42-6
• SCHEMBL1870978
• 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylicacid
• CS-0036121
• EN300-719586
• REHMBWJXVOATBQ-UHFFFAOYSA-N
• DB-307492
• 8-methyl-1,4-dioxaspiro(4.5)decane-8-carboxylic acid
• 838-092-7
• MRA29342

• MDL： MFCD18374792
• Inchi： 1S/C10H16O4/c1-9(8(11)12)2-4-10(5-3-9)13-6-7-14-10/h2-7H2,1H3,(H,11,12)
• InChI Key： REHMBWJXVOATBQ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(=O)O)(C)CC2

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (54 g/l) (25 º C),

Additional information on 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid

Recent Advances in the Study of 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid (CAS: 412293-42-6)

8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid (CAS: 412293-42-6) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting neurological and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The synthesis of 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the spirocyclization process. The researchers reported a yield of over 85% under mild reaction conditions, making this method highly attractive for industrial-scale production. Additionally, the study emphasized the compound's stability under various pH conditions, which is crucial for its application in pharmaceutical formulations.

In terms of biological activity, 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid has shown promising results in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potential as an inhibitor of gamma-aminobutyric acid (GABA) transaminase, an enzyme implicated in epilepsy and anxiety disorders. The compound exhibited a Ki value of 2.3 μM, suggesting moderate inhibitory activity. Further molecular docking studies indicated that the spirocyclic structure of the compound allows for optimal binding to the active site of the enzyme, paving the way for the development of more potent analogs.

Another area of interest is the compound's potential application in metabolic disorder therapeutics. A 2023 study in the European Journal of Medicinal Chemistry explored its role as a modulator of peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism. The researchers found that 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid selectively activated PPAR-γ, a subtype involved in insulin sensitization. This finding suggests its potential utility in the treatment of type 2 diabetes, although further in vivo studies are needed to validate these effects.

Despite these advancements, challenges remain in the development of 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid as a therapeutic agent. One major hurdle is its relatively low bioavailability, as reported in a 2024 pharmacokinetic study published in Drug Metabolism and Disposition. The study highlighted the need for structural modifications to improve its absorption and distribution profiles. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address this issue.

In conclusion, 8-Methyl-1,4-dioxaspiro[4.5]decane-8-carboxylic acid (CAS: 412293-42-6) represents a promising scaffold for drug discovery, with demonstrated activities in neurological and metabolic disorders. Recent advancements in its synthesis and biological evaluation have provided a solid foundation for future research. However, optimizing its pharmacokinetic properties remains a critical area of focus. Continued exploration of this compound and its derivatives may yield novel therapeutics with significant clinical impact.